Cas no 958863-76-8 (4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde)

• Product Name: 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde
• CAS No: 958863-76-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 796885
• Update Time: 2025-07-20

4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-1H-Benzimidazole-2-carboxaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 4-bromo-1-methyl-
• 4-bromo-1-methyl-1H-benzo[d]imidazole-2-carbaldehyde
• 4-bromo-1-methylbenzimidazole-2-carbaldehyde
• 4-Bromo-1-methyl-1H-benzimidazole-2-carboxaldehyde (ACI)
• 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde

• Inchi： 1S/C9H7BrN2O/c1-12-7-4-2-3-6(10)9(7)11-8(12)5-13/h2-5H,1H3
• InChI Key： ASNYHGBIYZZGDU-UHFFFAOYSA-N
• SMILES： O=CC1N(C)C2C(=C(C=CC=2)Br)N=1

Computed Properties

• Exact Mass: 237.97400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 34.89000
• LogP: 2.14830

Additional information on 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde

Comprehensive Overview of 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde (CAS No. 958863-76-8)

4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde (CAS No. 958863-76-8) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The presence of both a bromine substituent and an aldehyde functional group makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for benzimidazole derivatives has surged due to their potential in treating various diseases, including cancer, viral infections, and inflammatory disorders. Researchers are particularly interested in 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde as a precursor for synthesizing novel small-molecule inhibitors targeting specific enzymes or receptors. Its unique structure allows for the introduction of additional functional groups, enabling the creation of compounds with tailored properties for specific applications.

The synthesis of 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde typically involves multi-step organic reactions, including bromination, methylation, and formylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the yield and purity of this compound. Analytical methods like HPLC, NMR, and mass spectrometry are essential for characterizing its structure and ensuring quality control.

From an industrial perspective, 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde has gained attention in the development of organic electronic materials. Its conjugated system and electron-rich nature make it a promising candidate for use in OLEDs (Organic Light-Emitting Diodes) and other optoelectronic devices. The compound's ability to form stable complexes with various metals also opens up possibilities in catalysis and coordination chemistry.

Environmental and safety considerations are crucial when working with 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde. While not classified as hazardous under standard regulations, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. The compound should be stored in a cool, dry place away from incompatible substances.

The future prospects for 4-Bromo-1-methyl-1H-benzodimidazole-2-carbaldehyde appear promising, with ongoing research exploring its potential in drug discovery, material science, and chemical biology. As the pharmaceutical industry continues to seek novel therapeutic agents and the materials science field develops advanced functional materials, this compound is likely to remain an important building block in synthetic chemistry.